Andrographidine C
Andrographidine C
Andrographidine C is a natural product found in Andrographis serpyllifolia, Aphis serpylli, and Andrographis with data available.
Brand Name:
Vulcanchem
CAS No.:
113963-39-6
VCID:
VC21287123
InChI:
InChI=1S/C23H24O10/c1-29-15-9-14(32-23-20(28)19(27)18(26)16(10-24)33-23)17-12(25)8-13(11-6-4-3-5-7-11)31-22(17)21(15)30-2/h3-9,16,18-20,23-24,26-28H,10H2,1-2H3/t16-,18-,19+,20-,23-/m1/s1
SMILES:
COC1=C(C2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C=C(O2)C4=CC=CC=C4)OC
Molecular Formula:
C23H24O10
Molecular Weight:
460.4 g/mol
Andrographidine C
CAS No.: 113963-39-6
Cat. No.: VC21287123
Molecular Formula: C23H24O10
Molecular Weight: 460.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Andrographidine C is a natural product found in Andrographis serpyllifolia, Aphis serpylli, and Andrographis with data available. |
|---|---|
| CAS No. | 113963-39-6 |
| Molecular Formula | C23H24O10 |
| Molecular Weight | 460.4 g/mol |
| IUPAC Name | 7,8-dimethoxy-2-phenyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C23H24O10/c1-29-15-9-14(32-23-20(28)19(27)18(26)16(10-24)33-23)17-12(25)8-13(11-6-4-3-5-7-11)31-22(17)21(15)30-2/h3-9,16,18-20,23-24,26-28H,10H2,1-2H3/t16-,18-,19+,20-,23-/m1/s1 |
| Standard InChI Key | WGCQDTNINMCFAY-PUIBNRJISA-N |
| Isomeric SMILES | COC1=C(C2=C(C(=C1)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C(=O)C=C(O2)C4=CC=CC=C4)OC |
| SMILES | COC1=C(C2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C=C(O2)C4=CC=CC=C4)OC |
| Canonical SMILES | COC1=C(C2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C=C(O2)C4=CC=CC=C4)OC |
| Appearance | Yellow powder |
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